Cas no 1243361-04-7 (3-Hydroxy-4-(propan-2-YL)benzamide)

• Product Name: 3-Hydroxy-4-(propan-2-YL)benzamide
• CAS No: 1243361-04-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD16997149
• CID: 5606788
• PubChem ID: 72221841
• Update Time: 2025-08-05

3-Hydroxy-4-(propan-2-YL)benzamide Chemical and Physical Properties

Names and Identifiers

• 1243361-04-7
• EN300-8115178
• 3-HYDROXY-4-(PROPAN-2-YL)BENZAMIDE
• MB22488
• 3-Hydroxy-4-(propan-2-YL)benzamide

• MDL： MFCD16997149
• Inchi： 1S/C10H13NO2/c1-6(2)8-4-3-7(10(11)13)5-9(8)12/h3-6,12H,1-2H3,(H2,11,13)
• InChI Key： QZNSQZDQRWNUOY-UHFFFAOYSA-N
• SMILES： OC1C=C(C(N)=O)C=CC=1C(C)C

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Hydroxy-4-(propan-2-YL)benzamide

Compound CAS No. 1243361-04-7: 3-Hydroxy-4-(propan-2-YL)benzamide

3-Hydroxy-4-(propan-2-YL)benzamide, also known by its CAS number 1243361-04-7, is a versatile organic compound with a unique structure that makes it suitable for various applications in the chemical and pharmaceutical industries. This compound is characterized by its benzamide backbone, which consists of a benzene ring substituted with a hydroxyl group at the 3-position and an isopropyl group at the 4-position. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule.

The synthesis of 3-Hydroxy-4-(propan-2-YL)benzamide typically involves multi-step organic reactions, often starting from benzene derivatives. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, which can significantly improve the yield and purity of the final product. These developments highlight the importance of continuous innovation in synthetic methodologies to meet the growing demand for high-quality chemical compounds.

In terms of physical properties, 3-Hydroxy-4-(propan-2-YL)benzamide exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its hydroxyl group contributes to hydrogen bonding capabilities, which influence its solubility and reactivity. The presence of the isopropyl group at the 4-position introduces steric hindrance, which can affect the compound's stability and reactivity under different conditions.

The applications of 3-Hydroxy-4-(propan-2-YL)benzamide are diverse, ranging from pharmaceuticals to agrochemicals. In the pharmaceutical industry, this compound has been investigated as a potential lead molecule for drug development due to its ability to interact with various biological targets. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a promising candidate for therapeutic interventions.

In addition to its pharmaceutical applications, 3-Hydroxy-4-(propan-2-YL)benzamide has also found use in agrochemicals, particularly as a component in pesticides and herbicides. Its ability to target specific enzymes or receptors in plants or pests makes it a valuable tool in crop protection. Researchers have explored its efficacy against various agricultural pests and have reported encouraging results in terms of both potency and selectivity.

The environmental impact of 3-Hydroxy-4-(propan-2-YL)benzamide has also been a subject of recent studies. Scientists have investigated its biodegradability under different environmental conditions and have found that it undergoes rapid degradation under aerobic conditions, reducing its persistence in the environment. This property is crucial for ensuring that its use does not lead to long-term ecological damage.

In conclusion, 3-Hydroxy-4-(propan-2-YL)benzamide, with its CAS number 1243361-04-7, is a multifaceted compound with significant potential across various industries. Its unique structure, coupled with recent advancements in synthetic methods and application studies, underscores its importance as a valuable chemical entity. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.